Cas no 1368832-30-7 (1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-one
• CAS No: 1368832-30-7
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6225957
• PubChem ID: 82285003
• Update Time: 2024-01-13

1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-(2,4,6-trimethylphenyl)methylcyclopropyl}ethan-1-one
• 1-{1-[(2,4,6-trimethylphenyl)methyl]cyclopropyl}ethan-1-one
• 1368832-30-7
• EN300-1838025

• Inchi： 1S/C15H20O/c1-10-7-11(2)14(12(3)8-10)9-15(5-6-15)13(4)16/h7-8H,5-6,9H2,1-4H3
• InChI Key： MHHSKGGSUUMUMV-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives